Cas no 1807920-95-1 (3-(6-Methoxynaphthalen-2-yl)prop-2-enenitrile)

• Product Name: 3-(6-Methoxynaphthalen-2-yl)prop-2-enenitrile
• CAS No: 1807920-95-1
• MF: C₁₄H₁₁NO
• MW: 209.243243455887
• CID: 5719077
• PubChem ID: 55206724
• Update Time: 2025-06-29

3-(6-Methoxynaphthalen-2-yl)prop-2-enenitrile Chemical and Physical Properties

Names and Identifiers

• AKOS006220560
• Z851014456
• EN300-96000
• 3-(6-methoxynaphthalen-2-yl)prop-2-enenitrile
• (E)-3-(6-methoxynaphthalen-2-yl)prop-2-enenitrile
• 220305-73-7
• SCHEMBL22029554
• 1807920-95-1
• 3-(6-Methoxynaphthalen-2-yl)prop-2-enenitrile

• Inchi： 1S/C14H11NO/c1-16-14-7-6-12-9-11(3-2-8-15)4-5-13(12)10-14/h2-7,9-10H,1H3/b3-2+
• InChI Key： WIOGEUIWDDQIMH-NSCUHMNNSA-N
• SMILES： O(C)C1C=CC2=CC(/C=C/C#N)=CC=C2C=1

Computed Properties

• Exact Mass: 209.084063974g/mol
• Monoisotopic Mass: 209.084063974g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 301
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 33Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes Naphthalenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes

Additional information on 3-(6-Methoxynaphthalen-2-yl)prop-2-enenitrile

Professional Introduction to 3-(6-Methoxynaphthalen-2-yl)prop-2-enenitrile (CAS No. 1807920-95-1)

3-(6-Methoxynaphthalen-2-yl)prop-2-enenitrile, chemically identified by the CAS number 1807920-95-1, is a significant compound in the realm of organic synthesis and pharmaceutical research. This molecule, featuring a conjugated system of a nitrile group and an aromatic naphthalene ring substituted with a methoxy group, has garnered attention due to its versatile structural properties and potential applications in medicinal chemistry.

The structural framework of 3-(6-Methoxynaphthalen-2-yl)prop-2-enenitrile consists of a prop-2-enenitrile moiety linked to a naphthalene ring at the 2-position, with an additional methoxy group at the 6-position of the naphthalene. This arrangement creates a system rich in electronic delocalization, making it a candidate for various chemical transformations and interactions. The presence of both electron-withdrawing and electron-donating groups enhances its reactivity, allowing for diverse synthetic pathways.

In recent years, there has been growing interest in exploring the pharmacological properties of compounds with similar structural motifs. The naphthalene ring, particularly when substituted with electron-donating groups like methoxy, is known to influence the binding affinity and metabolic stability of drug candidates. The prop-2-enenitrile group introduces additional functional handles that can be modified to tailor specific biological activities. This combination makes 3-(6-Methoxynaphthalen-2-yl)prop-2-enenitrile a promising scaffold for developing novel therapeutic agents.

One of the most compelling aspects of 3-(6-Methoxynaphthalen-2-yl)prop-2-enenitrile is its potential role in the development of small-molecule inhibitors targeting various biological pathways. For instance, studies have shown that molecules with a naphthalene core can interact with enzymes and receptors involved in inflammation, cancer, and neurological disorders. The methoxy substitution at the 6-position of the naphthalene ring is particularly noteworthy, as it can modulate the electronic properties of the molecule, thereby influencing its binding interactions.

Recent advancements in computational chemistry have enabled researchers to predict the binding affinities and mechanisms of action of such compounds with high accuracy. Molecular docking studies have been instrumental in identifying key interactions between 3-(6-Methoxynaphthalen-2-yl)prop-2-enenitrile and target proteins. These studies suggest that this compound may exhibit inhibitory activity against enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX), which are implicated in inflammatory responses. Additionally, its structural features make it a candidate for interacting with transcription factors involved in cancer progression.

The synthesis of 3-(6-Methoxynaphthalen-2-yl)prop-2-enenitrile involves multi-step organic reactions that highlight the ingenuity of synthetic chemists. Key steps include the formation of the prop-2-enenitrile group through cyanation reactions and subsequent coupling with a halogenated naphthalene derivative. The introduction of the methoxy group at the 6-position can be achieved through nucleophilic aromatic substitution or metal-catalyzed cross-coupling reactions. These synthetic strategies underscore the compound's versatility and its suitability for further derivatization.

From a pharmaceutical perspective, the potential applications of 3-(6-Methoxynaphthalen-2-yl)prop-2-enenitrile are vast. Its ability to modulate biological pathways suggests that it could be developed into drugs targeting conditions such as arthritis, cancer, and neurodegenerative diseases. Furthermore, its structural complexity allows for optimization through structure-based drug design approaches. This involves modifying specific atoms or functional groups to enhance potency, selectivity, and pharmacokinetic properties.

The role of computational tools in drug discovery cannot be overstated. Software packages like Schrödinger's Maestro and MOE (Molecular Operating Environment) have been used to model the interactions between 3-(6-Methoxynaphthalen-2-yl)prop-2-enenitrile and biological targets. These tools provide insights into molecular geometry, energetics, and dynamics, which are crucial for designing effective drug candidates. By leveraging these technologies, researchers can accelerate the discovery process and reduce experimental costs.

In conclusion, 3-(6-Methoxynaphthalen-2-yl)prop-2-enenitrile (CAS No. 1807920-95-1) is a multifaceted compound with significant potential in pharmaceutical research. Its unique structural features make it an attractive scaffold for developing novel therapeutic agents targeting various diseases. With advancements in synthetic chemistry and computational biology, this compound is poised to play a crucial role in future drug development efforts.